N'-(2,5-dimethylphenyl)-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide

• IUPAC Name: N'-(2,5-dimethylphenyl)-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• InChI: InChI=1S/C21H27N3O4S2/c1-15-8-9-16(2)18(14-15)23-21(26)20(25)22-11-10-17-6-3-4-12-24(17)30(27,28)19-7-5-13-29-19/h5,7-9,13-14,17H,3-4,6,10-12H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: KAGXVLWYORAJPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C21H27N3O4S2
• Molecular Weight: 449.6 g/mol
• CAS No.: 898369-06-7

Description

N'-(2,5-dimethylphenyl)-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide is a useful research compound. Its molecular formula is C21H27N3O4S2 and its molecular weight is 449.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interactions and Receptor Mechanisms

Research on compounds with similar structures to N1-(2,5-dimethylphenyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide reveals insights into molecular interactions and receptor mechanisms. For instance, studies on Orexin-1 receptor mechanisms highlighted the role of selective antagonists in modulating feeding, arousal, stress, and compulsive food consumption, suggesting potential applications in treating eating disorders with a compulsive component (Piccoli et al., 2012).

Polymerization Processes

Compounds with structural similarities are utilized in polymerization processes. Research on the stereospecific anionic polymerization of N,N-dialkylacrylamides shows the application of related compounds in producing polymers with broad molecular weight distributions, impacting materials science and engineering (Kobayashi et al., 1999).

Synthesis and Biological Evaluation

The synthesis and biological evaluation of related compounds, such as 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides, underline the chemical's potential in biomedical research, especially concerning enzyme inhibition and molecular docking studies (Khalid et al., 2016).

Antagonist Development for Receptors

Research into the development of nonpeptide antagonists for κ-opioid receptors showcases the application of structurally similar compounds in discovering new therapeutic agents for treating depression and addiction disorders (Grimwood et al., 2011).

Catalysis and Organic Synthesis

Studies on the catalysis and organic synthesis involving related compounds, such as the Cu/Oxalic Diamide-Catalyzed Coupling of Terminal Alkynes with Aryl Halides, indicate the role of these chemicals in facilitating complex organic reactions, contributing to the development of novel synthetic methodologies (Chen et al., 2023).